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Compound of Interest

Compound Name: BAlg

Cat. No.: B134588

This document provides detailed protocols for the fabrication and characterization of multilayer
Organic Light-Emitting Diodes (OLEDS) incorporating bis(2-methyl-8-quinolinolato)-4-
(phenylphenolato)aluminum(lil) (BAIq) as a hole-blocking layer (HBL). These guidelines are
intended for researchers and scientists in materials science and optoelectronics.

Introduction: The Role of BAlq in OLEDs

Multilayer OLEDs are solid-state devices composed of several organic thin films situated
between two electrodes. When a voltage is applied, electrons and holes are injected from the
cathode and anode, respectively, and travel through the organic layers to recombine in an
emissive layer (EML), generating light.

The efficiency of this process is highly dependent on maintaining a balance of charge carriers
within the EML. A common issue is the high mobility of holes, which can cause them to "leak”
past the EML into the electron-transport layer (ETL), leading to non-radiative recombination
and reduced device efficiency and lifespan.

A hole-blocking layer (HBL) is strategically placed between the EML and the ETL to prevent this
leakage. BAIlq is an effective HBL material due to its high ionization potential, which creates an
energy barrier that confines holes within the emissive layer. This confinement significantly
increases the probability of radiative recombination of electrons and holes in the desired zone,
resulting in enhanced luminance, efficiency, and stability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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